3-hydroxy-4-(4-methoxybenzoyl)-1-(5-methylisoxazol-3-yl)-5-phenyl-1H-pyrrol-2(5H)-one

• IUPAC Name: (4E)-4-[hydroxy-(4-methoxyphenyl)methylidene]-1-(5-methyl-1,2-oxazol-3-yl)-5-phenylpyrrolidine-2,3-dione
• InChI: InChI=1S/C22H18N2O5/c1-13-12-17(23-29-13)24-19(14-6-4-3-5-7-14)18(21(26)22(24)27)20(25)15-8-10-16(28-2)11-9-15/h3-12,19,25H,1-2H3/b20-18+
• InChI Key: PBXFQXYMXHPNJG-CZIZESTLSA-N
• Canonical SMILES: CC1=CC(=NO1)N2C(C(=C(C3=CC=C(C=C3)OC)O)C(=O)C2=O)C4=CC=CC=C4
• Isomeric SMILES: CC1=CC(=NO1)N2C(/C(=C(/C3=CC=C(C=C3)OC)\O)/C(=O)C2=O)C4=CC=CC=C4
• Molecular Formula: C22H18N2O5
• Molecular Weight: 390.4 g/mol

Description

3-hydroxy-4-(4-methoxybenzoyl)-1-(5-methylisoxazol-3-yl)-5-phenyl-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C22H18N2O5 and its molecular weight is 390.395. The purity is usually 95%.
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Scientific Research Applications

Photolysis and Tautomerism

3-Hydroxy-2-methyl-4-phenylisoxazol-5(2H)-one, a compound similar in structure, exhibits unique photolysis behavior due to its tautomeric forms. Research by Prager and Smith (1994) showed that photolysis in methanol leads to products uniquely arising from these tautomers, highlighting the compound's potential in studying photolysis mechanisms and tautomerism in similar organic compounds Prager & Smith, 1994.

Pyrolysis and Carbenes

Another study on related compounds, specifically ethyl 3-(3-methyl-5-oxo-2,5-dihydroisoxazole-2-yl)-3-phenylpropenoate, by Cox et al. (2004), delved into the pyrolysis process to yield pyridines and pyrroles. This work sheds light on intermediate formations and intramolecular interactions, which could be relevant for understanding the thermal decomposition and reactivity of similar structures Cox, Dixon, Lister, & Prager, 2004.

Marine-Derived Fungal Compounds

Research on marine-derived fungi, specifically Aspergillus carneus, by Xu et al. (2017), led to the isolation of phenyl ether derivatives with notable structural similarities. These compounds demonstrated significant antioxidant activities, suggesting potential applications in the development of novel antioxidants from similar complex organic structures Xu, Zhang, Zhu, Cao, & Zhu, 2017.

Synthetic Utility in Heterocycles

A study by Mahata et al. (2003) explored the use of related compounds as synthons for creating heterocycles with aldehyde functionality. This research highlights the synthetic versatility of such structures in constructing pharmacologically relevant heterocycles, potentially guiding the synthesis of novel compounds with therapeutic applications Mahata, Kumar, Sriram, Ila, & Junjappa, 2003.

Intramolecular Cyclization

The work of Matsumoto, Takase, and Ogura (2008) on iodine-induced intramolecular cyclization provides insights into the reactivity of similar structures under specific conditions. This study is relevant for understanding the chemical transformations and synthetic pathways of complex organic molecules Matsumoto, Takase, & Ogura, 2008.